Cas no 2229106-87-8 (2-1-(aminooxy)ethyl-6-ethoxyphenol)

• Product Name: 2-1-(aminooxy)ethyl-6-ethoxyphenol
• CAS No: 2229106-87-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6009898
• PubChem ID: 165714218
• Update Time: 2025-05-19

2-1-(aminooxy)ethyl-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-6-ethoxyphenol
• EN300-1822715
• 2-[1-(aminooxy)ethyl]-6-ethoxyphenol
• 2229106-87-8

• Inchi： 1S/C10H15NO3/c1-3-13-9-6-4-5-8(10(9)12)7(2)14-11/h4-7,12H,3,11H2,1-2H3
• InChI Key： APWSNSGMUHYORI-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC=C(C=1O)OCC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-1-(aminooxy)ethyl-6-ethoxyphenol

Professional Introduction to Compound with CAS No. 2229106-87-8 and Product Name: 2-1-(aminooxy)ethyl-6-ethoxyphenol

The compound identified by the CAS number 2229106-87-8 and the product name 2-1-(aminooxy)ethyl-6-ethoxyphenol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both an aminooxy functional group and an ethoxyphenol moiety suggests a versatile chemical entity with multiple reactive sites, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate advanced functional groups to enhance biological activity and therapeutic efficacy. The 2-1-(aminooxy)ethyl-6-ethoxyphenol structure exemplifies this trend, as it combines elements known to contribute to favorable pharmacokinetic properties. The aminooxy group, for instance, is recognized for its ability to participate in hydrogen bonding interactions, which can be crucial for drug-receptor binding affinity. Meanwhile, the ethoxyphenol component introduces hydrophilic characteristics, potentially improving solubility and bioavailability.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. Current research indicates that derivatives of 2-1-(aminooxy)ethyl-6-ethoxyphenol may exhibit inhibitory effects on various biological targets, including enzymes and receptors involved in inflammatory pathways. Studies have shown that modifications to the aromatic ring or the side chains can significantly alter the pharmacological profile of such compounds. For instance, recent publications highlight the synthesis of analogs that demonstrate potent anti-inflammatory activity by modulating key signaling cascades.

The synthesis of 2-1-(aminooxy)ethyl-6-ethoxyphenol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the aminooxy group typically requires careful control of reaction conditions to avoid unwanted side products. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. Similarly, the functionalization of the ethoxyphenol moiety demands precision to maintain structural integrity while introducing desired pharmacological properties.

From a medicinal chemistry perspective, the versatility of 2-1-(aminooxy)ethyl-6-ethoxyphenol makes it an attractive scaffold for structure-based drug design. Computational modeling studies have been instrumental in predicting how different substituents might interact with biological targets at the molecular level. These simulations have guided experimental efforts toward optimizing potency and selectivity. Notably, virtual screening techniques have identified several promising derivatives with enhanced binding affinities for target proteins associated with neurological disorders.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, analogs of 2-1-(aminooxy)ethyl-6-ethoxyphenol have shown promise as bioactive agents capable of protecting crops from pathogens without adverse environmental impacts. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological disruption. Furthermore, preliminary studies suggest that certain derivatives may exhibit antimicrobial properties, addressing growing concerns about antibiotic resistance.

As research progresses, collaborations between academia and industry are playing a pivotal role in advancing the therapeutic potential of compounds like 2-1-(aminooxy)ethyl-6-ethoxyphenol. These partnerships facilitate rapid translation from laboratory discoveries to clinical candidates, streamlining the drug development pipeline. Innovations in synthetic methodologies and analytical techniques continue to enhance our ability to manipulate complex molecular architectures with precision.

The future prospects for this compound are bright, driven by ongoing investigations into its mechanism of action and potential therapeutic applications. Researchers are exploring novel derivatives that may offer improved efficacy while reducing side effects associated with existing treatments. As our understanding of biological systems deepens, compounds like 2-1-(aminooxy)ethyl-6-ethoxyphenol are poised to play a central role in addressing some of medicine's most pressing challenges.